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Compound of Interest

Compound Name: Sulfuramidous fluoride

Cat. No.: B15436456

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The term "sulfuramidous fluoride" is not a standard chemical name. Based on
chemical nomenclature principles, this guide focuses on thiazyl fluoride (NSF), a compound of
sulfur, nitrogen, and fluorine, which is the most plausible interpretation of the user's request.
For comparative purposes and relevance to current research trends, information on the related
compound, thiazyl trifluoride (NSF3), is also included.

Introduction

Thiazyl fluoride, with the chemical formula NSF, is a colorless, pungent gas at room
temperature.[1] It condenses into a pale yellow liquid at 0.4 °C and solidifies at -89 °C.[1][2]
This compound is a significant precursor in the synthesis of other sulfur-nitrogen-fluorine
compounds and is noted for its high reactivity and extreme hygroscopicity.[1][2] In contrast, the
related thiazyl trifluoride (NSFs) is a much more stable, colorless gas with a tetrahedral
geometry around the sulfur atom, featuring what is considered a sulfur-nitrogen triple bond.[3]
The stability and reactivity of NSFs have recently brought it to the forefront of "click chemistry,"
particularly in Sulfur(VI) Fluoride Exchange (SUFEX) reactions, which are of high interest in
drug discovery and chemical biology.[4][5][6] This guide provides a comprehensive overview of
the chemical properties, reactivity, and experimental protocols related to thiazyl fluoride, with
relevant comparisons to thiazyl trifluoride.

Physical and Chemical Properties
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Thiazyl fluoride is a volatile and highly reactive molecule. Its physical and spectroscopic
properties are summarized in the tables below.

Physical Properties of Thiazyl Fluoride (NSF) and
Thiazyl Trifluoride (NSFz)

Property Thiazyl Fluoride (NSF) Thiazyl Trifluoride (NSF3)
CAS Number 18820-63-8[1] 15930-75-3[3]

Molecular Formula NSF[1] NSF3[3]

Molar Mass 65.07 g-mol~1[1] 103.06 g-mol=1[3]
Appearance Colorless gas[1] Colorless gas|3]

Melting Point -89 °C[1] -72.6 °C[3]

Boiling Point 0.4 °C[1] -27.1 °C[3]

Dipole Moment 1.91 D[7] 1.11 D (for SO2F2)[7]

Spectroscopic and Structural Data for Thiazyl Fluoride
(NSF)

Data Type Value

V(N-S): 1515 cm~1, v(S-F): 815 cm~1, v(N-F):

IR Spectroscopy (gas phase) 945 cm-+ (tentative)]]

lonization Energy 11.49 + 0.02 eV[9]
S-N Bond Length 1.411(6) A and 1.403(6) A (in a derivative)[7]
Symmetry Cs[10]

Synthesis of Thiazyl Fluoride (NSF)

Thiazyl fluoride can be synthesized through several routes, most commonly involving the
fluorination of tetrasulfur tetranitride (SaNa).[1][2]
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General Synthesis Workflow

The synthesis of thiazyl fluoride from tetrasulfur tetranitride is a key laboratory method. The
general workflow involves the reaction of SaNa4 with a fluorinating agent, followed by

purification.

Tetrasulfur Tetranitride (SaNa) Silver(ll) Fluoride (AgF2) Inert Solvent (e.g., CCla)

Fluorination Reaction

Crude Product

Y

Purification by
Vacuum Distillation

Purified Product

Thiazyl Fluoride (NSF)

Click to download full resolution via product page
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Caption: General workflow for the synthesis of thiazyl fluoride.

Experimental Protocol: Synthesis of Thiazyl Fluoride
from Tetrasulfur Tetranitride

This protocol is adapted from established synthetic methods for related thiazyl compounds.[8]
[11] Caution: This reaction involves hazardous materials and should be performed by trained
personnel in a well-ventilated fume hood with appropriate personal protective equipment.

e Apparatus Setup:

o Athree-necked round-bottom flask is equipped with a reflux condenser, a nitrogen inlet,
and a dropping funnel. The outlet of the condenser is connected to a series of cold traps
for product collection.

o All glassware must be thoroughly dried to prevent hydrolysis of the product.[1]
e Reaction:

o In an inert atmosphere (e.g., nitrogen), the flask is charged with tetrasulfur tetranitride
(SaNa4) dissolved in a dry, inert solvent such as carbon tetrachloride (CCla).[11]

o Silver(ll) fluoride (AgF2) is added to the flask. The mixture is heated to reflux with vigorous
stirring.[11]

o The reaction progress can be monitored by observing the color change of the reaction
mixture.

¢ Product Collection and Purification:

o The gaseous products, including thiazyl fluoride (NSF), are passed through the condenser
and collected in the cold traps, which are typically cooled with liquid nitrogen or a dry
ice/acetone bath.

o The crude product is then purified by vacuum distillation to separate it from byproducts.[1]

[2]
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Chemical Reactivity of Thiazyl Fluoride

Thiazyl fluoride is a versatile reagent that undergoes a variety of reactions, including reactions
with nucleophiles and electrophiles, as well as cycloaddition and oligomerization reactions.[1]

Reactions with Nucleophiles

Nucleophilic attack on thiazy! fluoride typically occurs at the sulfur atom.[1]

o Hydrolysis: It reacts violently with water to produce sulfur dioxide, hydrogen fluoride, and
ammonia.[1]

o NSF + 2 H20 - SO2 + HF + NH3
o Reaction with Fluoride lon: It acts as a fluoride ion acceptor to form the NSF2~ anion.[1]

o NSF +F~ - [NSFz]-
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Hydrolysis Reaction with Fluoride lon
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Caption: Nucleophilic reactions of thiazyl fluoride.

Reactions with Electrophiles and Lewis Acids
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Thiazyl fluoride can react with Lewis acids, which remove the fluoride ion to generate thiazyl
salts containing the [N=S]* cation.[1] It can also act as a ligand in transition metal complexes.

e Formation of Thiazyl Salts:
o NSF + BF3 — [N=S]*[BF4]~

o Coordination Chemistry: It can coordinate to metal centers through the nitrogen atom, as
seen in complexes like [Re(CO)sNSF]*.[1]

Oligomerization and Cycloaddition

At room temperature, thiazyl fluoride can undergo cyclic trimerization. It also participates in
exothermic cycloaddition reactions with dienes.[1]

e Trimerization: 3 NSF — (NSF)s (1,3,5-trifluoro-1A%,3A%,5A*-2,4,6-trithiatriazine)

o Cycloaddition with Dienes: This reaction provides a route to sulfur-nitrogen containing
heterocyclic compounds.
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Caption: Oligomerization and cycloaddition reactions of thiazyl fluoride.

Applications in Research and Drug Development
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While direct applications of thiazyl fluoride (NSF) in drug development are not widely
documented, the closely related thiazyl trifluoride (NSF3) is gaining significant attention as a
versatile synthon in SUFEx (Sulfur(VI) Fluoride Exchange) click chemistry.[5][7] This area of
research is highly relevant for drug discovery, chemical biology, and materials science.

Thiazyl Trifluoride (NSF3) and SUFEx Chemistry

SuFEx chemistry allows for the rapid and efficient synthesis of molecules with a sulfur(VI) core.
[5] NSFs is being explored as a new "hub" for these reactions, enabling the creation of novel
molecular architectures.[6][7] The process involves the substitution of one or more fluoride
atoms on the NSFs molecule with other functional groups.
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Caption: Conceptual workflow of SUFEX reactions using NSFs.

The resulting thiazyne compounds are being investigated for their potential as covalent
inhibitors and chemical probes in biological systems.[5] The ability to create diverse libraries of
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these molecules efficiently makes them attractive for screening against various biological
targets. The development of safe and practical methods for generating and using NSFs gas is
an active area of research, which may pave the way for its broader application in drug
discovery.[7]

Conclusion

Thiazyl fluoride is a highly reactive inorganic compound with a rich and diverse chemistry.
While its instability presents handling challenges, its reactivity makes it a valuable precursor for
a range of sulfur-nitrogen compounds. The growing interest in the related and more stable
thiazyl trifluoride as a building block in SUFEx chemistry highlights the potential of the thiazyl
core in modern chemical synthesis and drug discovery. Further research into the controlled
reactivity of these compounds is likely to uncover new applications in materials science and
medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sulfuramidous-fluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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